Cas no 612-01-1 (1-methyl-1,3-diphenylurea)

1-methyl-1,3-diphenylurea structure
1-methyl-1,3-diphenylurea structure
Product Name:1-methyl-1,3-diphenylurea
CAS No:612-01-1
MF:C14H14N2O
MW:226.273763179779
CID:954104
PubChem ID:95126
Update Time:2025-04-19

1-methyl-1,3-diphenylurea Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-1,3-diphenylurea
    • 3-Methyl-1,3-diphenylurea
    • AC1L3TMR
    • AC1Q3VTQ
    • AE-641
    • Carbanilide, N-methyl-
    • N,N'-diphenyl-N-methylurea
    • N-methylcarbanilide
    • N-methyl-Carbanilide
    • N-Methyl-N,N'-diphenylharnstoff
    • N-Methyl-N,N'-diphenylurea
    • NSC19640
    • Urea, N-methyl-N,N'-diphenyl-
    • Carbanilide, N-methyl- (8CI)
    • STL061097
    • 2ZJV2SA3SE
    • AE-641/30147001
    • NSC-19640
    • SCHEMBL2512409
    • 612-01-1
    • Methyldiphenylharnstoff
    • UNII-2ZJV2SA3SE
    • NSC 19640
    • DTXSID50210096
    • AKOS000498123
    • Inchi: 1S/C14H14N2O/c1-16(13-10-6-3-7-11-13)14(17)15-12-8-4-2-5-9-12/h2-11H,1H3,(H,15,17)
    • InChI Key: RLGZENVXTXVWJN-UHFFFAOYSA-N
    • SMILES: O=C(NC1C=CC=CC=1)N(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 226.11072
  • Monoisotopic Mass: 226.110613
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 32.3

Experimental Properties

  • Density: 1.201
  • Boiling Point: 412.9°C at 760 mmHg
  • Flash Point: 203.5°C
  • Refractive Index: 1.662
  • PSA: 32.34
  • LogP: 3.42790
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